2-amino-2,3-dihydro-1H-inden-1-ol hydrochloride

• IUPAC Name: 2-amino-2,3-dihydro-1H-inden-1-ol;hydrochloride
• InChI: InChI=1S/C9H11NO.ClH/c10-8-5-6-3-1-2-4-7(6)9(8)11;/h1-4,8-9,11H,5,10H2;1H
• InChI Key: KNFDUVWKQCDJQM-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(C2=CC=CC=C21)O)N.Cl
• Molecular Formula: C9H12ClNO
• DSSTOX Substance ID: DTXSID50930444
• Molecular Weight: 185.65 g/mol
• CAS No.: 13935-78-9

Description

2-amino-2,3-dihydro-1H-inden-1-ol hydrochloride (AIDH) is a synthetic indenol compound with multiple applications in scientific research. It is an important intermediate for the synthesis of various pharmaceuticals, such as indenol-based anti-cancer drugs, and has a wide range of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

• Efficient Synthesis : An efficient and economical synthesis method utilizing 2-aminoindan has been developed, introducing ethyl groups at specific positions via sequential regioselective Friedel−Crafts acetylations and hydrogenations (Prashad et al., 2006).
• Polymorphism Study : The compound exhibits polymorphism, challenging analytical and physical characterization techniques. Spectroscopic and diffractometric techniques, including solid-state nuclear magnetic resonance, were applied to study these forms (Vogt et al., 2013).

Biological and Pharmacological Research

• Dopamine Receptor Ligands : Derivatives of this compound have been synthesized and evaluated for their affinity at dopamine D1 and D2 receptors, showing nanomolar range affinity in some cases. This indicates potential applications in central nervous system therapies (Claudi et al., 1996).
• DNA Binding Activity : Chiral Schiff Bases derived from the compound have been synthesized, and their interaction with calf-thymus DNA investigated. These studies aim to understand the effect of remote substituents on DNA binding activity (Bora et al., 2021).

Enzymatic and Synthetic Applications

• Enzymatic Resolution : Candida antarctica Lipase B has been used in the kinetic resolution of cyclic quaternary amino esters derived from this compound, demonstrating high enantioselectivity (Li et al., 2011).
• Synthesis of Indazoles : A metal-free intramolecular electrophilic amination process has been developed for the synthesis of 2-aminophenyl ketoximes, demonstrating its utility in creating complex heterocyclic structures (Counceller et al., 2012).

Mechanism of Action

Target of Action

It is a biochemical reagent that can be used as a biological material or organic compound for life science related research .

Pharmacokinetics

It is soluble in methanol , which may influence its bioavailability

Action Environment

It is known to be air-sensitive and should be stored in a dark place under an inert atmosphere at room temperature

Safety and Hazards

The compound is irritating to the skin, eyes, and respiratory system. It is classified as Eye Irritant 2, Skin Irritant 2, and Skin Sensitizer 1. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and getting medical advice/attention if skin irritation or rash occurs or if eye irritation persists.

Biochemical Analysis

Biochemical Properties

2-amino-2,3-dihydro-1H-inden-1-ol hydrochloride plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been shown to interact with enzymes involved in metabolic pathways, potentially influencing their activity. The nature of these interactions can vary, including enzyme inhibition or activation, which can have downstream effects on biochemical processes .

Cellular Effects

The effects of this compound on cells are diverse. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that this compound can modulate signaling pathways, leading to changes in gene expression that impact cellular processes such as proliferation, differentiation, and apoptosis . Additionally, it can alter metabolic flux, affecting the overall metabolic state of the cell.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can bind to enzymes, leading to their inhibition or activation. This binding can result in changes in gene expression, further influencing cellular functions. The compound’s ability to interact with various molecular targets makes it a versatile tool in biochemical research .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that it remains stable under certain conditions but can degrade over time, leading to changes in its efficacy. Long-term effects on cellular function have also been observed, with some studies indicating potential cumulative effects with prolonged exposure .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may have beneficial effects, such as modulating specific biochemical pathways. At higher doses, toxic or adverse effects can occur. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, influencing metabolic flux and metabolite levels. These interactions can lead to changes in the overall metabolic state of the cell, affecting processes such as energy production and biosynthesis .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific mechanisms. It interacts with transporters and binding proteins that facilitate its movement and localization. These interactions can affect the compound’s accumulation in specific cellular compartments, influencing its activity and function .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity. It can be directed to specific compartments or organelles through targeting signals or post-translational modifications. This localization can enhance or inhibit its function, depending on the cellular context .